Trimethyl-(2-trimethylsilyl-1,3-dithian-2-yl)silane

Specification

• CAS No.: 13411-46-6
• Molecular Formula: C10H24S2Si2
• Molecular Weight: 264.6 g/mol
• IUPAC Name: trimethyl-(2-trimethylsilyl-1,3-dithian-2-yl)silane
• Standard InChI: InChI=1S/C10H24S2Si2/c1-13(2,3)10(14(4,5)6)11-8-7-9-12-10/h7-9H2,1-6H3
• Standard InChI Key: PYMKPNBNDUHBJG-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)C1(SCCCS1)[Si](C)(C)C
• Canonical SMILES: C[Si](C)(C)C1(SCCCS1)[Si](C)(C)C

Introduction

Trimethyl-(2-trimethylsilyl-1,3-dithian-2-yl)silane is a complex organosilicon compound that features a trimethylsilyl group attached to a 1,3-dithiane moiety at the 2-position. This compound is classified under organosilicon chemistry and is often utilized in organic synthesis due to its versatility in participating in various chemical reactions, particularly those involving carbonyl compounds and electrophiles.

Synthesis Methods

The synthesis of Trimethyl-(2-trimethylsilyl-1,3-dithian-2-yl)silane typically involves the reaction of appropriate precursors such as trimethysilly chloride with dithiane derivatives under controlled conditions.

Applications in Organic Synthesis

Trimethyl-(2-trimethylsilyl-1,3-dithian-2-yl)silane serves as a versatile reagent in organic synthesis due to its nucleophilic properties. It participates significantly in reactions involving carbonyl compounds and electrophiles. Its ability to form stable intermediates makes it useful for synthesizing complex molecules.

Additional Notes:

While specific studies on "Trimetyl(22trimetilsilan13ditin23y)lsilan" might be scarce compared to other similar compounds like "22Bis(trimetilsilan)13ditin," understanding these related structures provides valuable insights into potential applications within synthetic chemistry fields.

Future Directions:

Further research into the specific mechanisms by which these silanes facilitate reactions could lead to new methodologies for forming complex molecules efficiently without extensive catalyst requirements.